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Compound of Interest

Compound Name: 5,5'-Dimethyl-bapta

CAS No.: 91416-19-2

Cat. No.: B1205555

Get Quote

Welcome to the Technical Support Center for 5,5'-Dimethyl-BAPTA, a high-affinity intracellular

calcium (Ca²⁺) chelator. This guide is designed for researchers, scientists, and drug

development professionals who require precise control over cytosolic calcium dynamics.

Below, we address the most common technical hurdle associated with this reagent: calcium

precipitation. We have divided this guide into two primary workflows—in vitro buffer preparation

(using the Free Acid form) and in vivo cell loading (using the AM Ester form).

Part 1: Quantitative Data & Chelator Selection
To effectively troubleshoot, you must first understand the thermodynamic properties of your

chelator. 5,5'-Dimethyl-BAPTA possesses the highest Ca²⁺ affinity among common BAPTA

derivatives, making it highly susceptible to localized precipitation if mishandled[1].

Table 1: Comparative Properties of BAPTA-Family Chelators
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Chelator
K_d (Ca²⁺, No
Mg²⁺)

K_d (Ca²⁺, 1
mM Mg²⁺)

Molecular
Weight

Primary
Application /
Feature

5,5'-Dimethyl-

BAPTA
0.15 - 0.16 µM 0.44 µM 505 g/mol

Highest affinity;

rapid transient

buffering[1].

BAPTA 0.59 µM 0.70 µM 477 g/mol

Standard

cytosolic Ca²⁺

clamping[1].

5,5'-Difluoro-

BAPTA
0.61 µM 0.72 µM 513 g/mol

¹⁹F NMR calcium

imaging[2].

5,5'-Dibromo-

BAPTA
1.5 - 3.6 µM Not Det. 635 g/mol

Intermediate

affinity; spatial

buffering[2].

EGTA ~0.15 µM Not Det. 380 g/mol

Slow on-rate;

distinguishes

slow vs. rapid

transients[2].

Part 2: In Vitro Buffer Preparation (Free Acid Form)
FAQ: Why does my 5,5'-Dimethyl-BAPTA solution turn
cloudy when I add calcium chloride?
The Causality: 5,5'-Dimethyl-BAPTA is a tetracarboxylic acid. In its fully protonated state, the

lack of ionic charge renders it highly insoluble in water. While adding a strong base (like KOH)

deprotonates the carboxyl groups and achieves solubility, adding concentrated CaCl₂ to create

a precise Ca²⁺-clamp buffer often triggers sudden precipitation.

This happens due to two coupled thermodynamic events:

Localized Supersaturation: Rapid addition of Ca²⁺ creates micro-environments where the

concentration of the Ca-BAPTA complex exceeds its solubility product before diffusion can

occur.
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Proton Displacement (pH Drop): As Ca²⁺ binds to the chelator, it displaces any remaining

weakly bound protons. If the local buffer capacity is exceeded, the pH plummets, driving the

unbound 5,5'-Dimethyl-BAPTA back into its insoluble, protonated state.

Self-Validating Protocol: Step-by-Step Preparation of
Ca²⁺-Clamped Buffers
To prevent precipitation, you must decouple the dissolution of the chelator from the introduction

of the calcium ions.

Step 1: Initial Dissolution

Weigh the required amount of 5,5'-Dimethyl-BAPTA free acid and suspend it in 80% of your

final target volume of double-distilled water (ddH₂O). Note: The solution will be cloudy.

Validation Check: Slowly titrate with 1.0 M KOH (or NaOH, depending on your target counter-

ion) while stirring vigorously until the pH reaches 7.2. The solution must become completely

clear. If it remains cloudy, do not proceed; check your pH meter calibration.

Step 2: Buffer Stabilization

Add your background buffering agent (e.g., 10-20 mM HEPES or MOPS) to lock the pH at

7.2.

Step 3: Dropwise Calcium Titration

Prepare a separate stock of CaCl₂.

Using a burette or precision pipette, add the CaCl₂ dropwise (e.g., 10 µL/sec) into the vortex

of the vigorously stirring BAPTA solution.

Validation Check: Monitor the pH continuously during this step. If the pH drops below 7.0, the

system is failing and precipitation is imminent. Pause the calcium addition immediately and

titrate with 0.1 M KOH to restore pH to 7.2 before continuing.
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Caption: Workflow for preparing 5,5'-Dimethyl-BAPTA buffers without localized Ca2+

precipitation.

Part 3: In Vivo Cell Loading (AM Ester Form)
FAQ: Why is 5,5'-Dimethyl-BAPTA-AM precipitating in
my cell culture media, leading to poor loading?
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The Causality: To make the chelator membrane-permeant, the polar carboxylate groups are

masked with acetoxymethyl (AM) esters[3]. This modification makes 5,5'-Dimethyl-BAPTA-AM

extremely lipophilic and nearly insoluble in water.

When a DMSO stock of the AM ester is injected directly into an aqueous physiological buffer

(like HBSS or culture media), the DMSO rapidly diffuses into the water. Stripped of its organic

solvent, the highly hydrophobic AM ester molecules immediately self-associate and nucleate

into microcrystals (precipitation) rather than entering the cells[4].

Self-Validating Protocol: Step-by-Step Optimization for
AM Ester Loading
To prevent crystallization, you must thermodynamically stabilize the AM ester in the aqueous

phase using a micellar suspension.

Step 1: Stock Preparation

Reconstitute 5,5'-Dimethyl-BAPTA-AM in high-quality, anhydrous DMSO to create a 1-10

mM stock[3].

Crucial: Moisture degrades the AM ester. Store aliquots at -20°C with a desiccant.

Step 2: Micellar Encapsulation

Pre-mix your required volume of BAPTA-AM stock with an equal volume of Pluronic F-127

(20% w/v in DMSO).

Why this works: Pluronic F-127 is a non-ionic block copolymer surfactant. It lowers the

interfacial tension and encapsulates the hydrophobic AM ester into micelles, preventing

nucleation[3].

Step 3: Aqueous Dispersion

Pre-warm your loading buffer (e.g., HBSS) to 37°C. Warming increases the kinetic energy of

the solution, further discouraging precipitation.
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Add the BAPTA-AM/Pluronic mixture to the warmed buffer while vortexing rapidly. The final

concentration of Pluronic F-127 should be between 0.02% and 0.04%[3].

Validation Check: Examine the final loading buffer under a phase-contrast microscope. If you

observe highly refractive, needle-like microcrystals, the micellar suspension has failed.

Discard the solution, ensure your buffer is properly warmed, and increase vortexing speed

during addition.

Step 4: Cell Loading & De-esterification

Incubate cells with the loading solution for 30–60 minutes at 37°C.

Wash cells 2-3 times with fresh buffer to remove extracellular dye, then incubate for an

additional 20-30 minutes to allow intracellular esterases to fully cleave the AM groups,

trapping the active chelator inside the cell[3].
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Caption: Intracellular Ca2+ interception by 5,5'-Dimethyl-BAPTA preventing downstream

signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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